4,6-diethoxy-N-(4-isopropylphenyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-diethoxy-N-(4-propan-2-ylphenyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C16H22N4O2/c1-5-21-15-18-14(19-16(20-15)22-6-2)17-13-9-7-12(8-10-13)11(3)4/h7-11H,5-6H2,1-4H3,(H,17,18,19,20)
• InChI Key: VEQDDCIEIZQEHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=N1)NC2=CC=C(C=C2)C(C)C)OCC
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

4,6-diethoxy-N-(4-isopropylphenyl)-1,3,5-triazin-2-amine is a chemical compound that belongs to the triazine family. It is also known as isoproturon and is used as an herbicide to control weeds in various crops. The chemical structure of isoproturon consists of three nitrogen atoms in a triazine ring, which makes it a potent herbicide.

Mechanism of Action

Isoproturon acts as an inhibitor of photosynthesis in plants. It inhibits the electron transport chain in the chloroplasts, which leads to a decrease in the production of ATP and NADPH. This, in turn, reduces the amount of energy available for the synthesis of carbohydrates and other essential compounds. The result is a reduction in plant growth and ultimately, the death of the plant.
Biochemical and Physiological Effects:
Isoproturon has been shown to have both acute and chronic toxicity in animals. Acute toxicity studies have demonstrated that isoproturon can cause respiratory distress, convulsions, and death in animals. Chronic toxicity studies have shown that isoproturon can cause liver and kidney damage, reproductive toxicity, and developmental toxicity in animals.

Advantages and Limitations for Lab Experiments

Isoproturon is a widely used herbicide, and its availability makes it a useful tool in laboratory experiments. It can be used to study the effects of herbicides on plant growth and development, as well as the mechanisms of herbicide resistance in plants. However, the use of isoproturon in laboratory experiments must be carefully controlled to avoid potential environmental impacts.

Future Directions

There are several future directions for research on isoproturon. One area of research is the development of more effective and environmentally friendly herbicides. Another area of research is the study of the potential impacts of isoproturon on non-target organisms, such as insects, birds, and mammals. Additionally, there is a need for research on the long-term effects of isoproturon on soil health and ecosystem functioning.
Conclusion:
In conclusion, isoproturon is a widely used herbicide that has been extensively studied in scientific research. Its mechanism of action, biochemical and physiological effects, and potential environmental impacts have been well documented. While isoproturon has many advantages for laboratory experiments, its use must be carefully controlled to avoid potential environmental impacts. Future research on isoproturon should focus on the development of more effective and environmentally friendly herbicides, the study of its impacts on non-target organisms, and the long-term effects on soil health and ecosystem functioning.

Synthesis Methods

The synthesis of isoproturon involves the reaction of 4-isopropylaniline with cyanogen chloride, followed by the reaction of the resulting intermediate with diethylamine and ethanol. The final product is obtained after purification by recrystallization. The chemical structure of isoproturon is shown below:

Scientific Research Applications

Isoproturon has been widely used as an herbicide in agriculture. It is effective in controlling a variety of weeds in crops such as wheat, barley, and oats. The use of isoproturon has been extensively studied in scientific research to understand its mechanism of action, biochemical and physiological effects, and potential environmental impacts.